Cas no 229342-84-1 (2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester)

2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester structure
229342-84-1 structure
Product Name:2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester
CAS No:229342-84-1
MF:C7H6BrClO2S
MW:269.543339252472
CID:1412544
PubChem ID:18376575
Update Time:2025-04-20

2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester
    • methyl 4-(bromomethyl)-3-chlorothiophene-2-carboxylate
    • SCHEMBL3306728
    • QPKMILNWXPTHEY-UHFFFAOYSA-N
    • 2-methoxycarbonyl-3-chloro-4-(bromomethyl)thiophene
    • methyl 4-bromomethyl-3-chlorothiphene-2-carboxylate
    • 229342-84-1
    • DA-43154
    • DTXSID00593260
    • methyl 4-bromomethyl-3-chlorothiophene-2-carboxylate
    • 4-bromomethyl-3-chlorothiophene-2-carboxylic acid methyl ester
    • Inchi: 1S/C7H6BrClO2S/c1-11-7(10)6-5(9)4(2-8)3-12-6/h3H,2H2,1H3
    • InChI Key: QPKMILNWXPTHEY-UHFFFAOYSA-N
    • SMILES: BrCC1=CSC(C(=O)OC)=C1Cl

Computed Properties

  • Exact Mass: 267.89608
  • Monoisotopic Mass: 267.89604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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